Cas no 71084-08-7 (9-Dodecyn-1-ol)

9-Dodecyn-1-ol is a terminal alkyne alcohol with the molecular formula C₁₂H₂₂O, characterized by a 12-carbon chain featuring a triple bond at the 9th position and a hydroxyl group at the terminal end. This compound serves as a versatile intermediate in organic synthesis, particularly in click chemistry applications due to its alkyne functionality, enabling efficient coupling reactions such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC). Its amphiphilic nature also makes it useful in surface modification and polymer chemistry. The presence of both reactive sites (hydroxyl and alkyne) allows for further functionalization, enhancing its utility in designing advanced materials and specialty chemicals.

9-Dodecyn-1-ol structure

Product Name:9-Dodecyn-1-ol

CAS No:71084-08-7

MF:C₁₂H₂₂O

MW:182.302484035492

CID:90522

PubChem ID:117011

Update Time:2025-06-13

9-Dodecyn-1-ol Chemical and Physical Properties

Names and Identifiers

- 9-Dodecyn-1-ol
- dodec-9-yn-1-ol
- 71084-08-7
- SCHEMBL1537146
- FT-0621646
- 1-hydroxy-9-dodecyne
- AKOS006229359
- DTXSID3072240
- SY383510
- DTXCID6046894
- G77904
- MFCD00082940
- MDL： MFCD00082940
- Inchi： 1S/C12H22O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h13H,2,5-12H2,1H3
- InChI Key： MIDXCKJJIFQOLT-UHFFFAOYSA-N
- SMILES： OCCCCCCCCC#CCC
- BRN： 6642771

Computed Properties

Exact Mass: 182.16700
Monoisotopic Mass: 182.167065
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 7
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.9
Topological Polar Surface Area: 20.2

Experimental Properties

Color/Form: Liquid
Density: 0.8530 (estimate)
Melting Point: 18.8°C (estimate)
Boiling Point: 285.73°C (rough estimate)
Flash Point: 116.5°C
Refractive Index: 1.4625
PSA: 20.23000
LogP: 3.12280
Solubility: Not determined

9-Dodecyn-1-ol Security Information

Safety Instruction： S24/25
Safety Term：S24/25
TSCA：Yes

9-Dodecyn-1-ol Pricemore >>

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